Cas no 91-44-1 (7-Diethylamino-4-methylcoumarin)

7-diethylamino-4-methylcoumarin is a laser dye
7-Diethylamino-4-methylcoumarin structure
91-44-1 structure
7-Diethylamino-4-methylcoumarin
91-44-1
C14H17NO2
231.290283918381
MFCD00006864
34602
7050

7-Diethylamino-4-methylcoumarin Properties

Names and Identifiers

    • 7-(Diethylamino)-4-methyl-2H-chromen-2-one
    • Coumarin 1~4-Methyl-7-diethylaminocoumarin
    • 4-Methyl-7-diethylamino coumarine
    • Coumarin 1
    • Fluorescent Brightener SWN
    • 7-Diethylamino-4-methylcoumarin
    • 7-Diethylamino-4-methyl-chromen-2-one
    • 7d4mc
    • 7-NEt2-4-CH3-coumarin
    • aclarat8678
    • c47
    • Coumalux
    • Coumarin 460
    • COUMARIN I
    • hakkolp
    • UVITEX WGS
    • 7-(Diethylamino)-4-methyl-2H-1-benzopyran-2-one
    • 4-Methyl-7-(diethylamino)coumarin
    • C.I. 551100
    • C.I. Fluorescent Brightener 140
    • C.I. Fluorescent Brightener 52
    • Leucophor WS
    • MDAC)
    • 7-(Diethylamino)-4-methyl-2H-1-benzopyran-2-one (ACI)
    • Coumarin, 7-(diethylamino)-4-methyl- (6CI, 7CI, 8CI)
    • 7-(Diethylamino)-4-methylcoumarin
    • 7-Diethylamino-4-methylbenzopyran-2-one
    • Aclarat 8678
    • Blancol WNS
    • Blancophor AW
    • Blancophor FFG
    • Blankophor SOL
    • Brightener SWN
    • C 47
    • C 47 (coumarin derivative)
    • C.I. Fluorescent Brightening Agent 52
    • Calcofluor RW
    • Calcofluor White RW
    • Calcofluor White SD
    • Coumarin 47
    • DEMC
    • Diethylamino-4-methylcoumarin
    • Fluorescent Brightener 140
    • Fluorescent Brightener 52
    • Hakkol P
    • Hiltamine Arctic White SOL
    • HR 1
    • Kayaphor WN
    • Leukophor WS
    • MDAC
    • Neo-Super HR 1
    • NF-MC
    • NSC 61830
    • Optiblanc SPL 10
    • Rylux VPA
    • Rylux VPA-T
    • Tinopal SWN
    • Uvitex SWN
    • Whitefluor B
    • Whitex WS
    • +Expand
    • MFCD00006864
    • AFYCEAFSNDLKSX-UHFFFAOYSA-N
    • 1S/C14H17NO2/c1-4-15(5-2)11-6-7-12-10(3)8-14(16)17-13(12)9-11/h6-9H,4-5H2,1-3H3
    • O=C1C=C(C)C2C(=CC(N(CC)CC)=CC=2)O1
    • 193303

Computed Properties

  • 231.12600
  • 0
  • 3
  • 3
  • 17
  • 320
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0

Experimental Properties

  • 2.94760
  • 33.45000
  • 1.5300 (estimate)
  • Slightly soluble in water
  • 243°C/6.5mmHg(lit.)
  • 70.0 to 74.0 deg-C
  • 152ºC
  • White needle like crystals.
  • Stable. Incompatible with strong oxidizing agents.
  • Soluble in methanol, ethanol and ethylene glycol. Insoluble in water.
  • 375(EtOH)(lit.)
  • 1.122

7-Diethylamino-4-methylcoumarin Security Information

7-Diethylamino-4-methylcoumarin Customs Data

  • 2932209090

  • China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Diethylamino-4-methylcoumarin Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IGUQ-5g
2H-1-Benzopyran-2-one, 7-(diethylamino)-4-methyl-
 91-44-1 98%
5g
 $4.00 2024-04-20
A2B Chem LLC
AI60850-5g
7-(Diethylamino)-4-methyl-2H-chromen-2-one
 91-44-1 98%
5g
 $4.00 2024-05-20
Aaron
AR00IH32-5g
2H-1-Benzopyran-2-one, 7-(diethylamino)-4-methyl-
 91-44-1 98%
5g
 $3.00 2024-07-18
abcr
AB133652-100 g
7-Diethylamino-4-methylcoumarin, 99%; .
 91-44-1 99%
100g
 €70.40 2023-06-24
Alichem
A449041875-500g
7-(Diethylamino)-4-methyl-2H-chromen-2-one
 91-44-1 95%
500g
 $155.40 2023-08-31
Ambeed
A157907-5g
7-(Diethylamino)-4-methyl-2H-chromen-2-one
 91-44-1 98%
5g
 $5.0 2024-05-30
Apollo Scientific
OR42234-100g
7-(Diethylamino)-4-methylcoumarin
 91-44-1 98%
100g
 £17.00 2024-07-24
Chemenu
CM255743-500g
7-(Diethylamino)-4-methyl-2H-chromen-2-one
 91-44-1 95%
500g
 $143 2021-08-04
Crysdot LLC
CD11018096-100g
7-(Diethylamino)-4-methyl-2H-chromen-2-one
 91-44-1 95+%
100g
 $74 2024-07-19
Enamine
EN300-18465514-0.1g
7-(diethylamino)-4-methyl-2H-chromen-2-one
 91-44-1 95%
0.1g
 $26.0 2023-09-19

7-Diethylamino-4-methylcoumarin Synthesis

Synthetic Circuit 1

141-97-9 141-97-9
91-68-9 91-68-9
91-44-1 91-44-1
Reaction Conditions
1.1 Reagents: Zinc chloride Solvents: Ethanol ;  6 h, 60 °C
Reference
Colorimetric and fluorescent probe based on coumarin for sequential sensing of mercury (II) and cyanide ions in aqueous solutions
Isaad, Jalal ; et al, Journal of Luminescence, 2022, 243,

Synthetic Circuit 2

141-97-9 141-97-9
91-68-9 91-68-9
91-44-1 91-44-1
Reaction Conditions
1.1 Catalysts: Acetic anhydride ,  Zinc ,  Titanium tetrachloride ;  rt → 60 °C; 2 h, 75 - 80 °C; 80 °C → reflux; 4 h, 110 °C; 110 °C → 50 °C
Reference
Improvement of the catalyst in reaction on the synthesis of 7-diethylamino-4-methylcoumarin
Huang, Sheng, Shanghai Huagong, 2009, 34(6), 16-18

Synthetic Circuit 3

132220-02-1 132220-02-1
91-44-1 91-44-1
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Acetonitrile ;  overnight, rt
Reference
Selective detection of peroxycarboxylic acid by thiocarbonyl compounds in aqueous solution
Chen, Tian-Ge; et al, Sensors and Actuators, 2021, 343,

Synthetic Circuit 4

132220-02-1 132220-02-1
91-44-1 91-44-1
Reaction Conditions
1.1 < 15 min
Reference
Thiocarbonyl photosensitizer, feasible way to eliminate photosensitizer residues in photodynamic therapy
Chen, Tian-Ge; et al, Spectrochimica Acta, 2022, 270,

Synthetic Circuit 5

91-44-1 91-44-1
Reaction Conditions
Reference
Effect of pH on Fluorescence Spectra of Coumarin Derivatives
Huda, Zain ul; et al, Journal of Fluorescence, 2022, 32(1), 57-66

Synthetic Circuit 6

91-44-1 91-44-1
Reaction Conditions
Reference
Control of an Unusual Photo-Claisen Rearrangement in Coumarin Caged Tamoxifen through an Extended Spacer
Wong, Pamela T.; et al, ACS Chemical Biology, 2017, 12(4), 1001-1010

Synthetic Circuit 7

607-71-6 607-71-6
91-44-1 91-44-1
Reaction Conditions
1.1 Reagents: Lawesson's reagent
2.1 Reagents: m-Chloroperbenzoic acid Solvents: Acetonitrile ;  overnight, rt
Reference
Selective detection of peroxycarboxylic acid by thiocarbonyl compounds in aqueous solution
Chen, Tian-Ge; et al, Sensors and Actuators, 2021, 343,

Synthetic Circuit 8

1271781-06-6 1271781-06-6
91-44-1 91-44-1
2509240-73-5 2509240-73-5
Reaction Conditions
1.1 Catalysts: 2566665-63-0 Solvents: Water ;  42 h, 37 °C
Reference
Permethylated NHC-Capped α- and β-Cyclodextrins (ICyDMe) Regioselective and Enantioselective Gold-Catalysis in Pure Water
Zhu, Xiaolei; et al, Chemistry - A European Journal, 2020, 26(68), 15901-15909

Synthetic Circuit 9

1271781-06-6 1271781-06-6
91-44-1 91-44-1
2509240-73-5 2509240-73-5
Reaction Conditions
1.1 Catalysts: Chloro(1,3,5-triaza-7-phosphatricyclo[3.3.1.13,7]decane-κP7)gold Solvents: Acetonitrile ,  Water ;  overnight, 37 °C
Reference
Towards Platinum(II) Complexes for in cellulo Applications: Synthesis, Characterization, Biological and Catalytic Evaluation
Gourdon-Gruenewaldt, Lisa; et al, Helvetica Chimica Acta, 2023, 106(8),

Synthetic Circuit 10

120546-43-2 120546-43-2
16919-18-9 16919-18-9
75-05-8 75-05-8
91-44-1 91-44-1
80049-60-1 80049-60-1
16919-18-9 16919-18-9
Reaction Conditions
1.1 Solvents: Acetonitrile
Reference
Preparation, photochemistry, and electronic structures of coumarin laser dye complexes of cyclopentadienylruthenium(II)
Koefod, Robert S.; et al, Inorganic Chemistry, 1989, 28(12), 2285-90

Synthetic Circuit 11

590-93-2 590-93-2
91-68-9 91-68-9
91-44-1 91-44-1
2509240-73-5 2509240-73-5
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  overnight, 0 °C → rt
2.1 Catalysts: Silver hexafluoroantimonate ,  2971750-61-3 Solvents: Acetonitrile ,  Water ;  18 h, 37 °C
Reference
Towards Platinum(II) Complexes for in cellulo Applications: Synthesis, Characterization, Biological and Catalytic Evaluation
Gourdon-Gruenewaldt, Lisa; et al, Helvetica Chimica Acta, 2023, 106(8),

7-Diethylamino-4-methylcoumarin Raw materials

7-Diethylamino-4-methylcoumarin Preparation Products

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